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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the handling of 3-Methyl-2-pentanol, including operational
and disposal plans.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 3-
Methyl-2-pentanol and its isomers. This information is critical for risk assessment and the
implementation of appropriate safety controls.
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Property Value Source
Chemical Formula C6H140 [1]
Molecular Weight 102.17 g/mol [2]
Colorless to Almost colorless
Appearance o [3]
clear liquid
Boiling Point 123-134°C [1][2]
Melting Point -38°C to -59°C [1][2]

) 24°C (75°F) - closed cup (for
Flash Point [2]
3-Methyl-3-pentanol)

Specific Gravity 0.8190 - 0.831 g/mL at 25°C [1114]
UN Number 1987 [2][3]
Hazard Class 3 (Flammable Liquid) [2][3]
Packing Group 1l [2][3]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 3-Methyl-2-pentanol, the following personal
protective equipment is mandatory.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[2][6] Inspect
gloves prior to use and dispose of contaminated gloves in accordance with good laboratory
practices.[6]

o Skin and Body Protection: A complete suit protecting against chemicals, or a flame-retardant
antistatic protective clothing is recommended.[6][7] Ensure that safety showers and eyewash
stations are close to the workstation.[5]
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o Respiratory Protection: If working in a well-ventilated area, respiratory protection may not be
required.[5] However, if ventilation is inadequate or there is a risk of inhaling vapors, a full-
face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges should be used.[2][6] For emergency situations or as the sole means of protection,
a full-face supplied-air respirator is necessary.[2][6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 3-Methyl-2-
pentanol.

e Preparation:

o Ensure adequate ventilation, such as working within a chemical fume hood.[8][9] Use
explosion-proof electrical, ventilating, and lighting equipment.[3][6]

o Remove all sources of ignition, including sparks, open flames, and hot surfaces.[4][8] "No
smoking" policies must be strictly enforced in the handling area.[3][8]

o Have appropriate fire extinguishing equipment readily available (e.g., dry chemical, foam,
or carbon dioxide extinguishers).[8]

o Ground and bond all containers and receiving equipment to prevent static discharge.[3][6]
Use only non-sparking tools.[6][8]

» Handling:

o

Avoid all personal contact, including inhalation of vapors.[8]

o

Do not eat, drink, or smoke when using this product.[6][8]

[¢]

Keep the container tightly closed when not in use.[3][8]

[¢]

When transferring the chemical, pour slowly to minimize splashing and vapor generation.
 In Case of a Spill:

o Remove all ignition sources immediately.[8]
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o Clean up all spills promptly, avoiding breathing the vapors.[8]

o Contain and absorb small spills with an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[2][8]

o Collect the absorbed material and residues in a designated, labeled, flammable waste
container for proper disposal.[8]

Disposal Plan

Proper disposal of 3-Methyl-2-pentanol and its contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect unused 3-Methyl-2-pentanol and any waste material from spills in a suitable,
closed, and properly labeled container.[2]

» Disposal Method:

o Dispose of the contents and container at an approved waste disposal plant.[3][6] This may
involve incineration in a licensed facility, potentially mixed with a suitable combustible
material.[2][8]

o Do not allow the product to enter drains.[2]

o Consult with a licensed professional waste disposal service and observe all federal, state,
and local environmental regulations.[2]

e Container Decontamination:

o Empty containers may retain explosive vapors and should be decontaminated.[8] Follow
all label safeguards until containers are cleaned or destroyed.[8] Dispose of as unused
product.[2][6]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling of 3-Methyl-2-
pentanol, from initial preparation to final disposal.

1. Preparation Phase

Prepare Ventilated Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower, Extinguisher)

Eliminate Ignition Sources

Don Appropriate PPE

2. Handling Phase

Transfer Chemical

Perform Experiment gl lalabattaiatabalebelel

Potential Spil

Emergenc"i Protocol (If Spill Occurs)

Securely Close Container Spill Detected

Evacuate Immediate Area

3. Post—HandIit;? & Disposal

Decontaminate Work Area Contain Spill with Absorbent

Remove and Dispose of PPE Collect Contaminated Material

1
To Waste Disposaf
1

Dispose of Chemical Waste
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Caption: Workflow for Safe Handling of 3-Methyl-2-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7798646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

